Cas no 1489760-24-8 (5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine
• CAS No: 1489760-24-8
• MF: C₇H₅BrN₂OS
• MW: 245.096399068832
• CID: 6089044
• PubChem ID: 66199008
• Update Time: 2025-06-12

5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine
• AKOS015542309
• 1489760-24-8
• EN300-1913349

• Inchi： 1S/C7H5BrN2OS/c8-4-1-2-12-7(4)5-3-6(9)10-11-5/h1-3H,(H2,9,10)
• InChI Key： PEHOLHKVHYEJAB-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1=CC(N)=NO1

Computed Properties

• Exact Mass: 243.93060g/mol
• Monoisotopic Mass: 243.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine

Introduction to 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine (CAS No. 1489760-24-8)

5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine is a significant compound in the realm of pharmaceutical chemistry, recognized for its versatile applications in drug discovery and molecular research. This heterocyclic amine, characterized by its bromothiophene and oxazole moieties, has garnered attention due to its structural complexity and potential biological activities. With a CAS number of 1489760-24-8, this compound serves as a valuable intermediate in synthesizing novel therapeutic agents targeting various diseases. The integration of the bromothiophen-2-yl group into the oxazol framework introduces unique electronic and steric properties, making it an attractive scaffold for medicinal chemists.

The 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine structure combines the aromatic stability of thiophene with the bioactive potential of oxazole, creating a platform that can be modified to enhance pharmacological efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with high precision, facilitating the design of more effective drug candidates. The presence of the bromo substituent further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In the context of modern drug development, 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine has been explored for its potential in treating neurological disorders. Studies indicate that oxazole derivatives exhibit neuroprotective properties by modulating neurotransmitter pathways. The incorporation of the bromothiophene ring may contribute to improved blood-brain barrier penetration, a critical factor for central nervous system (CNS) drugs. Furthermore, the amine functionality at the 3-position of the oxazole ring provides a site for further derivatization, allowing chemists to fine-tune solubility and metabolic stability.

Recent publications highlight the use of 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine as a key building block in antiviral research. The structural features of this compound mimic natural products known to inhibit viral replication. By leveraging fragment-based drug design strategies, researchers have identified analogs of this scaffold that demonstrate potent antiviral activity against emerging pathogens. The bromine atom's reactivity also allows for rapid diversification of the chemical library through transition-metal-catalyzed reactions, accelerating the discovery process.

The synthesis of 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 2-bromothiophene and oxazole derivatives, researchers can employ palladium-catalyzed coupling reactions to construct the core heterocyclic system. Subsequent functionalization at the 5-position introduces the amine group through nucleophilic substitution or reductive amination techniques. This modular approach ensures scalability and adaptability for large-scale production.

From a mechanistic standpoint, the bromothiophen moiety plays a crucial role in modulating electron density within the molecule. This feature is particularly relevant in designing ligands for metalloproteinases and other enzyme targets. Computational studies have revealed that variations in steric hindrance around the bromo atom can significantly influence binding kinetics and thermodynamics. Such insights are instrumental in optimizing lead compounds for clinical trials.

The pharmaceutical industry has shown keen interest in 5-(3-bromothiophen-2-yl)-1,2-oxazol-3-amine due to its potential as an anticancer agent. Preclinical data suggest that oxazole derivatives can disrupt microtubule formation by inhibiting tubulin polymerization. The presence of both thiophene and oxazole units enhances hydrophobicity while maintaining flexibility, enabling tight binding to biological targets. Additionally, the amine group serves as a handle for prodrug development, improving bioavailability and reducing toxicity.

In conclusion,5-(3-bromothiophenyl)-1H-imidazo[1][alpha][beta]pyrrole] (CAS No: 1489760248) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting neurological disorders, cancer, and infectious diseases. As synthetic methodologies continue to evolve,5-(3-bromothiophen)-1H-imidazo[1][alpha][beta]pyrrole] will remain at forefront of medicinal chemistry innovation.